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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OPC-14523 is a novel compound recognized for its potential antidepressant-like effects.[1][2] It

functions as an orally active agonist for both sigma (σ) and serotonin 5-HT1A receptors.[3][4][5]

Additionally, it exhibits a high affinity for the serotonin (5-HT) transporter, acting as a serotonin

reuptake inhibitor.[2][6][7] The compound's unique mechanism, involving the combined

stimulation of sigma and 5-HT1A receptors, is believed to contribute to its acute

antidepressant-like actions.[2] These characteristics make OPC-14523 a significant tool in

neuropharmacology research and drug development for mood disorders.

Proper solubilization is the critical first step for ensuring accurate and reproducible results in

any in vitro or in vivo experiment. Dimethyl sulfoxide (DMSO) is a common solvent for OPC-
14523 hydrochloride. This document provides detailed protocols for its dissolution and

handling to prepare stock solutions for research applications.

Physicochemical and Pharmacological Data
The following table summarizes key quantitative data for OPC-14523 hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/15044555/
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://www.chemdiv.com/catalog/inhibitors/compound-CE04-9481/
https://www.researchgate.net/publication/347012001_Pharmacological_profile_of_OPC-14523_1_A_novel_sigma_and_5-HT1A_receptor_agonist
https://dcchemicals.com/product_show-OPC-14523_hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://go.drugbank.com/drugs/DB05422
https://pubchem.ncbi.nlm.nih.gov/compound/9892540
https://pubmed.ncbi.nlm.nih.gov/11747902/
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

Molecular Formula C23H29Cl2N3O2 [8]

Molecular Weight 450.40 g/mol [9]

CAS Number 145969-31-9 [8][9]

Solubility in DMSO 83.33 mg/mL (185.01 mM) [9]

Solubility in H2O 5 mg/mL (11.10 mM) [9]

IC50 (σ1 Receptor) 47 nM [2][5]

IC50 (σ2 Receptor) 56 nM [5][10]

IC50 (5-HT1A Receptor) 2.3 nM [2][5]

IC50 (5-HT Transporter) 27 nM - 80 nM [2][5]

Visualized Mechanisms and Workflows
Mechanism of Action of OPC-14523
The diagram below illustrates the primary molecular targets of OPC-14523. The compound

exerts its effects by acting as an agonist at sigma and 5-HT1A receptors while simultaneously

inhibiting the serotonin transporter.
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Caption: Mechanism of action for OPC-14523.

Experimental Workflow: Stock Solution Preparation
This workflow diagram outlines the standard procedure for preparing a concentrated stock

solution of OPC-14523 hydrochloride in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Weigh OPC-14523 HCl
in a sterile tube

2. Add appropriate volume
of anhydrous DMSO

Fully Dissolved?

3a. Use ultrasonic bath
and/or gentle warming (≤60°C)

 No

4. Vortex solution
to ensure homogeneity

 Yes

5. (Optional) Sterile filter
(0.22 µm PTFE filter)

6. Aliquot into cryovials

7. Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: Workflow for preparing OPC-14523 HCl stock solution.

Experimental Protocols
Materials and Equipment

OPC-14523 hydrochloride powder

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3047852?utm_src=pdf-body-img
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Ultrasonic water bath

(Optional) Heating block or water bath capable of reaching 60°C

(Optional) Sterile 0.22 µm syringe filter (PTFE membrane recommended for DMSO)

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications.

Calculation:

Molecular Weight (MW) of OPC-14523 HCl = 450.40 g/mol .

To make a 10 mM (0.010 mol/L) solution, you need 4.504 mg per 1 mL of solvent.

Example: To prepare 1 mL of a 10 mM stock, you will weigh out 4.504 mg of OPC-14523

HCl. To prepare 2 mL, weigh out 9.008 mg.

Weighing:

Tare a sterile, chemically resistant microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of OPC-14523 HCl powder (e.g., 4.504 mg) and

record the exact weight.

Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

tube (e.g., 1 mL for 4.504 mg).

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particulates.

Assisted Solubilization (If Necessary):
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If particulates remain, place the tube in an ultrasonic water bath for 5-10 minute intervals.

[9] Check for dissolution after each interval.

Alternatively, or in combination with sonication, warm the solution to 60°C.[9] Do not

overheat, as it may degrade the compound.

Once fully dissolved, allow the solution to return to room temperature.

Storage:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C or -80°C, protected from light. The shelf life is typically

specified by the manufacturer, often up to one year or more under these conditions.[9]

Protocol for Preparing Working Solutions for Cell
Culture
When preparing working solutions for treating cells, it is crucial to minimize the final

concentration of DMSO to avoid solvent-induced cytotoxicity. A final DMSO concentration of

<0.5% (and ideally ≤0.1%) is recommended for most cell lines.

Serial Dilution: It is not advisable to add the highly concentrated DMSO stock directly to your

final volume of cell culture medium, as the compound may precipitate. A serial dilution

approach is recommended.

Example Dilution for a 10 µM Final Concentration:

Start with your 10 mM stock solution in DMSO.

Prepare an intermediate dilution by adding a small volume of the stock to serum-

containing cell culture medium. For example, add 2 µL of 10 mM stock to 998 µL of

medium to get a 20 µM intermediate solution (in 0.2% DMSO). Vortex gently.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://labsolu.ca/product/opc-14523-hydrochloride/
https://labsolu.ca/product/opc-14523-hydrochloride/
https://labsolu.ca/product/opc-14523-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the required volume of this intermediate solution to your cell culture plates. For

example, to achieve a final concentration of 10 µM in a well containing 1 mL of medium,

add 1 mL of the 20 µM intermediate solution (this example assumes a 1:1 dilution in the

well).

Important: Always prepare a vehicle control using the same final concentration of DMSO in

the medium that is used for the treated cells.

Safety and Handling
OPC-14523 hydrochloride should be handled as a potentially hazardous material.[11]

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoid ingestion, inhalation, and contact with skin or eyes.

Consult the Safety Data Sheet (SDS) provided by the manufacturer for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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